Cas no 756822-47-6 (Magnesium, [4-[bis(trimethylsilyl)amino]phenyl]bromo-)

• Product Name: Magnesium, [4-[bis(trimethylsilyl)amino]phenyl]bromo-
• CAS No: 756822-47-6
• MF: C₁₂H₂₂BrMgNSi₂
• MW: 340.689784526825
• CID: 1778707
• PubChem ID: 59778117
• Update Time: 2025-07-09

Magnesium, [4-[bis(trimethylsilyl)amino]phenyl]bromo- Chemical and Physical Properties

Names and Identifiers

• Magnesium, [4-[bis(trimethylsilyl)amino]phenyl]bromo-
• 756822-47-6
• MFCD18253642
• 4-[Bis(trimethylsilyl)amino]phenylmagnesium bromide, 0.5M in 2-MeTHF
• 4-[Bis(trimethylsilyl)amino]phenylmagnesium bromide, 0.50 M in THF
• 4-[Bis(trimethylsilyl)amino]phenylmagnesium bromide, 0.5 M in tetrahydrofurane
• SCHEMBL1249697

• MDL： MFCD18253642
• Inchi： 1S/C12H22NSi2.BrH.Mg/c1-14(2,3)13(15(4,5)6)12-10-8-7-9-11-12;;/h8-11H,1-6H3;1H;/q-1;;+2/p-1
• InChI Key： CVQVXGXZAPFADI-UHFFFAOYSA-M
• SMILES： [Br-].[Si](C)(C)(C)N(C1C=C[C-]=CC=1)[Si](C)(C)C.[Mg+2]

Computed Properties

• Exact Mass: 339.03246g/mol
• Monoisotopic Mass: 339.03246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų

Additional information on Magnesium, [4-[bis(trimethylsilyl)amino]phenyl]bromo-

Magnesium, [4-[bis(trimethylsilyl)amino]phenyl]bromo- (CAS No. 756822-47-6): A Versatile Organometallic Compound in Modern Chemistry

In the realm of organometallic chemistry, Magnesium, [4-[bis(trimethylsilyl)amino]phenyl]bromo- (CAS No. 756822-47-6) stands out as a highly specialized compound with unique applications in synthetic chemistry and material science. This compound, characterized by its trimethylsilyl and bromo functional groups, has garnered significant attention due to its role in facilitating complex organic transformations and its potential in advanced material design.

The molecular structure of Magnesium, [4-[bis(trimethylsilyl)amino]phenyl]bromo- incorporates a phenyl ring modified with a bis(trimethylsilyl)amino group, which enhances its stability and reactivity in various chemical environments. This makes it particularly valuable in Grignard reactions, where it acts as a precursor for the synthesis of fine chemicals and pharmaceuticals. Researchers are increasingly exploring its utility in cross-coupling reactions, a hot topic in modern organic synthesis, due to its ability to form carbon-carbon bonds efficiently.

One of the most intriguing aspects of this compound is its compatibility with green chemistry principles. As sustainability becomes a focal point in chemical research, Magnesium, [4-[bis(trimethylsilyl)amino]phenyl]bromo- offers a pathway to reduce waste and improve atom economy in synthetic processes. Its use in catalytic systems aligns with the growing demand for eco-friendly alternatives in industrial chemistry, a trend frequently searched by professionals and academics alike.

Beyond synthetic applications, this compound has shown promise in the development of advanced materials. Its incorporation into polymers and nanocomposites has been studied for enhancing thermal stability and mechanical properties. This aligns with current interests in smart materials and nanotechnology, areas that dominate scientific discourse and search engine queries related to cutting-edge chemistry.

The handling and storage of Magnesium, [4-[bis(trimethylsilyl)amino]phenyl]bromo- require careful consideration due to its sensitivity to moisture and air. Proper techniques, such as the use of inert atmospheres and anhydrous solvents, are essential to maintain its reactivity and purity. These precautions are critical for researchers aiming to replicate published protocols or innovate new methodologies, a common challenge highlighted in online forums and academic discussions.

In summary, Magnesium, [4-[bis(trimethylsilyl)amino]phenyl]bromo- (CAS No. 756822-47-6) represents a fascinating intersection of traditional organometallic chemistry and contemporary scientific trends. Its versatility in synthesis, alignment with sustainability goals, and potential in material science make it a compound of enduring relevance. As research continues to uncover new applications, this molecule is poised to remain a topic of interest for chemists and material scientists worldwide.